Cas no 2034488-23-6 (N-({[2,3'-bifuran]-5-yl}methyl)-4-(propan-2-yloxy)benzamide)

• Product Name: N-({[2,3'-bifuran]-5-yl}methyl)-4-(propan-2-yloxy)benzamide
• CAS No: 2034488-23-6
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 5333733
• Update Time: 2025-10-20

N-({[2,3'-bifuran]-5-yl}methyl)-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-([2,3'-bifuran]-5-ylmethyl)-4-isopropoxybenzamide
• N-[[5-(furan-3-yl)furan-2-yl]methyl]-4-propan-2-yloxybenzamide
• N-({[2,3'-bifuran]-5-yl}methyl)-4-(propan-2-yloxy)benzamide

• Inchi： 1S/C19H19NO4/c1-13(2)23-16-5-3-14(4-6-16)19(21)20-11-17-7-8-18(24-17)15-9-10-22-12-15/h3-10,12-13H,11H2,1-2H3,(H,20,21)
• InChI Key： OYUCPFHKNCGPNZ-UHFFFAOYSA-N
• SMILES： O1C(C2=COC=C2)=CC=C1CNC(C1C=CC(=CC=1)OC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 406
• XLogP3: 3.3
• Topological Polar Surface Area: 64.599

Additional information on N-({[2,3'-bifuran]-5-yl}methyl)-4-(propan-2-yloxy)benzamide

N-({[2,3'-bifuran]-5-yl}methyl)-4-(propan-2-yloxy)benzamide: A Comprehensive Overview

N-({[2,3'-bifuran]-5-yl}methyl)-4-(propan-2-yloxy)benzamide, also known by its CAS registry number CAS No. 2034488-23-6, is a complex organic compound with significant potential in the field of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design and development. The molecule consists of a bifuran moiety, a propan-2-yloxy group, and a benzamide functional group, making it a versatile candidate for various chemical modifications and biological assays.

The bifuran structure, a key component of this compound, is characterized by two fused furan rings. This arrangement imparts unique electronic properties and enhances the molecule's ability to interact with biological targets. Recent studies have highlighted the importance of bifuran-containing compounds in modulating enzyme activity and receptor binding. For instance, researchers have demonstrated that the bifuran moiety can serve as a scaffold for designing inhibitors of kinases and other enzymes involved in disease pathways.

The propan-2-yloxy group attached to the benzene ring adds hydrophobicity to the molecule, which can influence its solubility and bioavailability. This feature is particularly advantageous in drug design, where balancing hydrophilicity and lipophilicity is crucial for achieving optimal pharmacokinetic profiles. Furthermore, the benzamide group introduces amide functionality, which can participate in hydrogen bonding and other non-covalent interactions essential for molecular recognition.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-({[2,3'-bifuran]-5-yl}methyl)-4-(propan-2-yloxy)benzamide. Researchers have developed novel routes utilizing microwave-assisted synthesis and catalytic cross-coupling reactions to construct the bifuran core. These methods not only enhance the yield but also reduce reaction times, making large-scale production more feasible.

In terms of biological activity, this compound has shown potential as an anti-inflammatory agent. Studies conducted in vitro have revealed its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, preliminary results from animal models suggest that it may possess anti-cancer properties by targeting specific oncogenic pathways.

Another area of interest is its application in materials science. The bifuran moiety's conjugated system allows for electronic delocalization, making this compound a candidate for use in organic electronics. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices due to its ability to absorb and emit light efficiently.

Despite its promising attributes, further research is needed to fully elucidate the mechanism of action of N-({[2,3'-bifuran]-5-yl}methyl)-4-(propan-2-yloxy)benzamide. Ongoing studies aim to determine its selectivity profile against various biological targets and assess its safety profile for potential therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new insights into this compound's utility.

In conclusion, N-({[2,3'-bifuran]-5-yl}methyl)-4-(propan-2-yloxy)benzamide represents a valuable addition to the arsenal of compounds being explored for drug discovery and material innovation. Its unique structure, coupled with recent advances in synthesis and biological evaluation, positions it as a compelling candidate for future research endeavors.